6-Hydroxy-3-(3-methoxyphenyl)-2-sulfanyl-3,4-dihydropyrimidin-4-one

• IUPAC Name: 6-hydroxy-1-(3-methoxyphenyl)-2-sulfanylidenepyrimidin-4-one
• InChI: InChI=1S/C11H10N2O3S/c1-16-8-4-2-3-7(5-8)13-10(15)6-9(14)12-11(13)17/h2-6,15H,1H3,(H,12,14,17)
• InChI Key: NTFLRUKVYHRTPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=CC(=O)NC2=S)O
• Molecular Formula: C11H10N2O3S
• Molecular Weight: 250.28 g/mol

Description

The compound is a type of flavonoid. Flavonoids are a group of organic compounds that are widely distributed in the plant kingdom. They are known for their diverse beneficial health effects and are the focus of many studies.

Molecular Structure Analysis

The molecular structure of flavonoids, which this compound is a type of, is based on derivatives of a phenyl-substituted 1-phenylpropane possessing a C15 or C16 skeleton.

Chemical Reactions Analysis

Again, while specific information for this compound is lacking, flavonoids are known to undergo a variety of chemical reactions. For example, tyrosinase, a multifunctional copper-containing oxidase enzyme, is known to catalyze the o-hydroxylation of polyphenolic substrates to diphenol (catechol) derivatives.

Scientific Research Applications

Antiviral Activity

Indole derivatives, which share structural similarities with the compound , have been reported to possess significant antiviral properties. . This suggests that our compound could be synthesized and tested for potential antiviral effects, contributing to the development of new antiviral medications.

Future Directions

While specific future directions for this compound are not available, flavonoids and their derivatives are being extensively studied for their potential health benefits.